Cas no 1823531-54-9 (1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropyl ethanol
• CAS No: 1823531-54-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD27953047
• CID: 5172281
• Update Time: 2026-03-04

1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropyl ethanol
• α-Cyclopropyl-4-methoxy-α,3,5-trimethylbenzenemethanol
• Benzenemethanol, α-cyclopropyl-4-methoxy-α,3,5-trimethyl-

• MDL： MFCD27953047
• Inchi： 1S/C14H20O2/c1-9-7-12(8-10(2)13(9)16-4)14(3,15)11-5-6-11/h7-8,11,15H,5-6H2,1-4H3
• InChI Key： ZQFONTVHZQUJLC-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(C)O)=CC(C)=C(OC)C(C)=C1

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±30.0 °C(Predicted)
• pka: 14.44±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropyl ethanol

1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol: A Comprehensive Overview

1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol (CAS No. 1823531-54-9) is a complex organic compound with a unique structure that combines a cyclopropane ring and a substituted phenol group. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol is characterized by a cyclopropane ring fused to an ethanol group, which is further attached to a substituted phenol moiety. The phenol group is substituted with methyl groups at positions 3 and 5, and a methoxy group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring structure of cyclopropane provides opportunities for exploring novel bioisosteres and mimicking natural product scaffolds. In the case of 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol, the cyclopropane ring serves as a rigid framework that can influence the conformational flexibility of the molecule, thereby affecting its binding affinity to biological targets.

The synthesis of 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol typically involves multi-step organic reactions. One common approach is the alkylation of a substituted phenol with a cyclopropanol derivative. This method requires precise control over reaction conditions to ensure high yields and selectivity. Researchers have also explored alternative routes, such as transition metal-catalyzed coupling reactions, which offer potential advantages in terms of scalability and sustainability.

Biological evaluations of 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol have revealed promising activity in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its role as a lead compound for anticancer drug discovery.

In terms of recent advancements, researchers have focused on optimizing the synthesis of cyclopropane-containing compounds to enhance their pharmacokinetic profiles. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve reaction efficiency and reduce environmental impact. Furthermore, computational modeling has played a pivotal role in predicting the bioactivity and toxicity of 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol, enabling rational design of more potent derivatives.

The application of cyclopropane-containing compounds extends beyond pharmaceuticals into materials science. For example, derivatives of 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol have been investigated for their potential use in polymerization reactions and as precursors for advanced materials. These applications underscore the versatility of this compound across multiple disciplines.

In conclusion, 1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropylethanol (CAS No. 1823531-54-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and diverse functional groups make it an attractive target for further exploration in drug discovery and materials development. As research continues to unfold, we can expect even more innovative uses for this intriguing molecule.